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Compound of Interest

Compound Name: p-Bromomandelic acid, (+)-
CAS No.: 123484-90-2
Cat. No.: B1298556
Get Quote
. J

Characterization of (+)-p-Bromomandelic Acid: A
Spectroscopic Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the
characterization of (+)-p-Bromomandelic acid. The information presented herein is crucial for
identity confirmation, purity assessment, and quality control in research and drug development
settings. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols.

Spectroscopic Data Summary

The following tables summarize the expected quantitative spectroscopic data for (+)-p-
Bromomandelic acid. Note that the spectroscopic properties of enantiomers are identical in
achiral media. Therefore, the data presented is also representative of (-)-p-Bromomandelic acid
and the racemic mixture.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1298556#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (8)

Multiplicity Integration Assighment
Ppm
~7.50 Doublet 2H Ar-H (ortho to -Br)
~7.35 Doublet 2H Ar-H (ortho to -CH)
~5.15 Singlet 1H -CH(OH)
Variable Broad Singlet 1H -COOH
Variable Broad Singlet 1H -OH

Predicted for a solution in a deuterated solvent such as DMSO-ds or CDCl3. Chemical shifts

are referenced to tetramethylsilane (TMS) at O ppm. The positions of the acidic protons (-

COOH and -OH) are variable and depend on concentration and solvent.

« 13

Chemical Shift (d) ppm

Assignment

~173 C=0 (Carboxylic Acid)

~140 Ar-C (quaternary, attached to -CH)
~132 Ar-CH (ortho to -Br)

~129 Ar-CH (ortho to -CH)

~122 Ar-C (quaternary, attached to -Br)
~72 -CH(OH)

Predicted for a solution in a deuterated solvent. Chemical shifts are referenced to the solvent

peak.

Table 3: IR Spectroscopic Data (Predicted)

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm~?)

Intensity

Assignment

3400 - 2400 Strong, Broad O-H stretch (Carboxylic Acid)
~3300 Medium, Broad O-H stretch (Alcohol)

~1700 Strong, Sharp C=0 stretch (Carboxylic Acid)
~1600, ~1480 Medium C=C stretch (Aromatic Ring)
~1200 Medium C-O stretch

820 Strong C-H bend (para-disubstituted

aromatic)

Data is for a solid sample, typically prepared as a KBr pellet or analyzed by Attenuated Total

Reflectance (ATR).

IabIgA._Mass_SpgﬁmmﬂmQata_(ELe_dmgd\

Relative Abundance

Assignment

230/232 ~1:1 [M]* (Molecular lon)
185/187 ~1:1 [M - COOH]*

[M-COOH - COJ* or
157/159 ~1:1

[C7HeBI]*

] [C7H70]* (from cleavage of C-

107 Variable

Br bond)
77 Variable [CeHs]*

The presence of bromine results in a characteristic isotopic pattern for bromine-containing

fragments, with two peaks of nearly equal intensity separated by 2 m/z units (°Br and 81Br).

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e Sample Preparation:
o Accurately weigh 5-10 mg of (+)-p-Bromomandelic acid.

o Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.qg.,
DMSO-ds, CDCIs, or Acetone-de) in a clean, dry vial.

o Transfer the solution to a 5 mm NMR tube.
e 1H NMR Acquisition:
o Instrument: 400 MHz (or higher) NMR spectrometer.

o Parameters:

Pulse sequence: Standard single-pulse experiment.

Number of scans: 16-64 (depending on sample concentration).

Relaxation delay: 1-2 seconds.

Acquisition time: 3-4 seconds.

Spectral width: -2 to 12 ppm.

o Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak as an internal

standard.

Integrate the signals.
e 13C NMR Acquisition:

o Instrument: 100 MHz (or higher) NMR spectrometer.
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o Parameters:

Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

Number of scans: 1024 or more (due to the low natural abundance of 13C).

Relaxation delay: 2 seconds.

Spectral width: 0 to 200 ppm.

o Processing:
= Apply a Fourier transform to the FID.
» Phase correct the spectrum.

» Calibrate the chemical shift scale using the solvent peak as an internal standard.

Infrared (IR) Spectroscopy

o Sample Preparation (KBr Pellet Method):

o Grind a small amount (1-2 mg) of (+)-p-Bromomandelic acid with approximately 100-200
mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine,
homogeneous powder is obtained.

o Place a portion of the powder into a pellet press and apply pressure to form a transparent
or translucent pellet.

o Data Acquisition:
o Instrument: Fourier Transform Infrared (FTIR) spectrometer.
o Parameters:
= Scan range: 4000 to 400 cm~1.

s Resolution: 4 cm™—1.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

= Number of scans: 16-32.

o Procedure:
» Acquire a background spectrum of the empty sample compartment.
» Place the KBr pellet in the sample holder and acquire the sample spectrum.

» The instrument software will automatically ratio the sample spectrum to the background
spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

e Sample Preparation:

o Prepare a dilute solution of (+)-p-Bromomandelic acid (approximately 1 mg/mL) in a
suitable volatile solvent such as methanol or acetonitrile.

o Data Acquisition (Electron lonization - EI):

o Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe
on a mass spectrometer.

o Parameters (for GC-MS):

» GC: Use a suitable capillary column (e.g., DB-5ms). Program the oven temperature to
ensure elution of the analyte.

s MS:

lonization mode: Electron lonization (El).

lonization energy: 70 eV.

Mass range: m/z 40-400.

Scan speed: 1-2 scans/second.

e Data Analysis:
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o ldentify the molecular ion peak ([M]*), which should exhibit the characteristic isotopic
pattern for a compound containing one bromine atom (two peaks of nearly equal intensity

at m/z 230 and 232).

o Analyze the fragmentation pattern to identify characteristic fragment ions.

Mandatory Visualizations
Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a

chemical compound like (+)-p-Bromomandelic acid.
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Caption: Workflow for Spectroscopic Characterization.

 To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) for (+)-p-
Bromomandelic acid characterization.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298556/docs#spectroscopic-data-nmr-ir-ms-for-p-
bromomandelic-acid-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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